S-Acetylthiorphan S-Acetylthiorphan
Brand Name: Vulcanchem
CAS No.: 124735-06-4
VCID: VC20838907
InChI: InChI=1S/C14H17NO4S/c1-10(16)20-9-12(14(19)15-8-13(17)18)7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,19)(H,17,18)
SMILES: CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O
Molecular Formula: C14H17NO4S
Molecular Weight: 295.36 g/mol

S-Acetylthiorphan

CAS No.: 124735-06-4

Cat. No.: VC20838907

Molecular Formula: C14H17NO4S

Molecular Weight: 295.36 g/mol

* For research use only. Not for human or veterinary use.

S-Acetylthiorphan - 124735-06-4

Specification

CAS No. 124735-06-4
Molecular Formula C14H17NO4S
Molecular Weight 295.36 g/mol
IUPAC Name 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetic acid
Standard InChI InChI=1S/C14H17NO4S/c1-10(16)20-9-12(14(19)15-8-13(17)18)7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,19)(H,17,18)
Standard InChI Key DCMKACHZOPSUHN-UHFFFAOYSA-N
SMILES CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O
Canonical SMILES CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O

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